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Compound of Interest

Compound Name: NSC12

cat. No.: B10752620

This document provides crucial safety and logistical information for the proper disposal of
NSC12, a research-grade anticancer agent. The following procedural guidance is intended for
researchers, scientists, and drug development professionals to ensure safe handling and
disposal, thereby minimizing environmental and health risks. Adherence to institutional and
local regulations is paramount.

Chemical and Safety Data for NSC12

For easy reference, the following table summarizes key quantitative and safety information for
NSC12.
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Property Value Reference

CAS Number 102586-30-1 --INVALID-LINK--[1]
Molecular Formula C24H34F603 --INVALID-LINK--[2]
Molecular Weight 484.5 g/mol --INVALID-LINK--[2]
Storage Temperature -20°C --INVALID-LINK--[2]

DMF: 2 mg/ml; Ethanol: 20
mg/ml; Ethanol:PBS (pH 7.2)

Solubility --INVALID-LINK--[2]
(2:2): 0.1 mg/ml; DMSO: 0.1
mg/ml

Stability = 4 years (in lyophilized form) --INVALID-LINK--[2]

As an antineoplastic agent, it

should be handled as a General guidance for
Known Hazards ) ] ]

potentially hazardous antineoplastics.

compound.[3]

Experimental Protocols: General Disposal
Procedure for NSC12

While specific protocols for NSC12 are not publicly available, the following general procedure is
based on best practices for the disposal of antineoplastic and other hazardous research
chemicals.[3]

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including double chemotherapy gloves, a lab coat, and safety
goggles with side shields.[3][4]

If there is a risk of aerosolization, use a certified chemical fume hood.

2. Waste Segregation and Collection:

Solid Waste:
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o Place all contaminated disposable items, such as gloves, absorbent pads, and empty
vials, into a designated hazardous waste container.[3] This container should be clearly
labeled as "Hazardous Chemical Waste" and should specify "Antineoplastic Waste."

o Do not mix with other laboratory waste.[3]

Liquid Waste:

o Collect all solutions containing NSC12 in a dedicated, sealed, and clearly labeled
hazardous waste container.

o The container should be made of a material compatible with the solvents used (e.qg.,
ethanol, DMSO).

o Do not pour any NSC12 solution down the drain.
Sharps:

o Any needles or syringes used to handle NSC12 must be disposed of in a designated
sharps container for hazardous chemical waste.[3]

o If the syringe contains residual NSC12, it must be disposed of as hazardous chemical
waste and not in a regular sharps container.[3]

. Decontamination:

Decontaminate all non-disposable equipment and surfaces that have come into contact with
NSC1i2.

Use an appropriate cleaning agent, such as a solution of detergent and water, followed by a
rinse with a suitable solvent (e.g., 70% ethanol), if compatible with the equipment.

. Final Disposal:

All waste containers must be sealed and labeled in accordance with your institution's and
local environmental regulations.
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» Contact your institution's Environmental Health and Safety (EHS) office to arrange for the
pickup and disposal of the hazardous waste.

Visualizing the Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of NSC12.

Click to download full resolution via product page

Caption: Workflow for the safe disposal of NSC12.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Guide to the Proper Disposal of NSC12].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10752620#nsc12-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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